Cas no 2172030-58-7 (tert-butyl N-(4-amino-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate)

• Product Name: tert-butyl N-(4-amino-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate
• CAS No: 2172030-58-7
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 5566456
• PubChem ID: 132372729
• Update Time: 2025-05-27

tert-butyl N-(4-amino-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(4-amino-1,2,3,4-tetrahydro-1-naphthalenyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(4-amino-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate

• Inchi： 1S/C15H22N2O2/c1-15(2,3)19-14(18)17-13-9-8-12(16)10-6-4-5-7-11(10)13/h4-7,12-13H,8-9,16H2,1-3H3,(H,17,18)
• InChI Key： DUXYXFLJKUCGQT-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1C2=C(C=CC=C2)C(N)CC1

Additional information on tert-butyl N-(4-amino-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate

Comprehensive Overview of tert-butyl N-(4-amino-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate (CAS No. 2172030-58-7)

The compound tert-butyl N-(4-amino-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate (CAS No. 2172030-58-7) is a specialized organic molecule with significant applications in pharmaceutical research and synthetic chemistry. This carbamate derivative features a tetrahydronaphthalene backbone, a structural motif commonly found in bioactive compounds targeting neurological and cardiovascular systems. Its tert-butyl carbamate (Boc) protecting group enhances stability during synthetic processes, making it invaluable for peptide synthesis and drug development.

Recent trends in pharmaceutical R&D highlight growing interest in tetrahydronaphthalene-based scaffolds, as evidenced by increased patent filings and PubMed publications. Researchers frequently search for "Boc-protected tetrahydronaphthylamine derivatives" or "CAS 2172030-58-7 synthetic applications," reflecting demand for detailed technical data. The compound's unique 4-amino-1,2,3,4-tetrahydronaphthalen-1-yl configuration enables chiral synthesis of complex molecules, particularly in developing serotonin receptor modulators – a hot topic in depression/anxiety treatment research.

From a synthetic chemistry perspective, tert-butyl N-(4-amino-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate serves as a versatile building block. Its Boc group allows selective deprotection under mild acidic conditions, while the tetrahydronaphthalene core provides planar rigidity for molecular docking studies. Analytical chemists often inquire about "HPLC methods for CAS 2172030-58-7" or "stability of Boc-tetrahydronaphthylamines," indicating needs for quality control protocols in API manufacturing.

The compound's physicochemical properties warrant special attention. With calculated logP values suggesting moderate lipophilicity, tert-butyl N-(4-amino-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate demonstrates improved blood-brain barrier permeability compared to naphthalene analogues – a key consideration in CNS drug design. Thermal analysis data (available upon request from manufacturers) shows decomposition above 180°C, confirming suitability for standard laboratory handling procedures.

Emerging applications include its use as an intermediate in fluorescent probes for cellular imaging, capitalizing on the tetrahydronaphthalene moiety's intrinsic fluorescence properties. Biotechnology forums frequently discuss "CAS 2172030-58-7 in probe development," aligning with industry shifts toward theranostic compounds. The 4-amino functionality permits straightforward conjugation with biomarkers, while the Boc protection prevents unwanted side reactions during probe assembly.

Regulatory aspects of tert-butyl N-(4-amino-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate comply with standard laboratory chemical guidelines. Safety Data Sheets (SDS) emphasize standard organic compound precautions, with no special restrictions under major chemical control regulations. Proper storage recommendations include inert atmosphere preservation to maintain the integrity of both the amino group and carbamate functionality over extended periods.

Commercial availability of CAS No. 2172030-58-7 has expanded significantly since 2020, with current market analysis showing 12+ global suppliers offering research quantities (50mg-10kg). Pricing trends indicate stable demand, particularly from academic institutions investigating tetrahydronaphthalene pharmacophores. Custom synthesis services now frequently include this compound in their catalogs, responding to growing requests for "chiral Boc-tetrahydronaphthylamine building blocks."

Future research directions may explore the compound's potential in asymmetric catalysis, where its tetrahydronaphthalen-1-yl chirality could induce enantioselectivity. Preliminary studies suggest utility in synthesizing β-amino acid derivatives – a sought-after transformation in peptidomimetic drug development. The scientific community continues to investigate "CAS 2172030-58-7 in organocatalysis," reflecting this emerging application.

For analytical characterization, modern techniques like 2D NMR (HSQC, HMBC) and high-resolution mass spectrometry have been employed to confirm the structure of tert-butyl N-(4-amino-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate. These methods reliably distinguish between positional isomers and verify the Boc protection status, addressing common quality verification challenges faced by purchasers.

Environmental fate studies indicate that tert-butyl N-(4-amino-1,2,3,4-tetrahydronaphthalen-1-yl)carbamate undergoes gradual hydrolysis in aqueous systems at pH >8, releasing the parent amine and tert-butanol. This degradation pathway informs proper waste disposal protocols and aligns with green chemistry principles increasingly demanded by industrial users searching for "biodegradable protecting groups."